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The use of dried blood spots (DBS) for measuring thyroglobulin (Tg) offers a minimally
invasive and cost-effective alternative to traditional venipuncture, making it an ideal method for
large-scale epidemiological studies.[1] This approach simplifies sample collection,
transportation, and storage, particularly in remote areas.[2][3] Thyroglobulin, a protein
produced by the thyroid gland, serves as a sensitive biomarker for assessing iodine status and
monitoring thyroid-related disorders at a population level.[4][5]

This document provides detailed protocols for the measurement of Tg in DBS using both
enzyme-linked immunosorbent assay (ELISA) and liquid chromatography-tandem mass
spectrometry (LC-MS/MS), along with key performance data and workflow visualizations.

Methods Overview

Two primary analytical methods are employed for the quantification of Tg in DBS:

o Enzyme-Linked Immunosorbent Assay (ELISA): A widely used immunoassay technique that
offers a cost-effective and high-throughput platform for Tg measurement.[4][6] Modern ELISA
methods have been developed and validated to provide good analytical performance over a
wide range of Tg concentrations.[7]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8822734?utm_src=pdf-interest
https://www.benchchem.com/product/b8822734?utm_src=pdf-body
https://www.mdpi.com/2218-1989/15/12/769
https://www.researchgate.net/publication/6821817_Assessment_of_Iodine_Status_Using_Dried_Blood_Spot_Thyroglobulin_Development_of_Reference_Material_and_Establishment_of_an_International_Reference_Range_in_Iodine-Sufficient_Children
https://pubmed.ncbi.nlm.nih.gov/12791623/
https://www.benchchem.com/product/b8822734?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26528830/
https://academic.oup.com/jcem/article/102/1/23/2804795
https://pubmed.ncbi.nlm.nih.gov/26528830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11623250/
https://etj.bioscientifica.com/view/journals/etj/13/6/ETJ-24-0142.xml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method provides
high analytical specificity and sensitivity, and is less susceptible to interferences from anti-
thyroglobulin antibodies (Tg-Abs) and heterophile antibodies, which can be a limitation in
immunoassays.[1][8][9] The combination of DBS with LC-MS/MS is a promising approach for
both clinical and research applications.[10]

Quantitative Performance Data

The following tables summarize the performance characteristics of different Tg DBS assays as
reported in various studies.

Table 1: Performance of ELISA-based Thyroglobulin DBS Assays

Parameter Study 1[4] Study 2[6][7] Study 3[11] Study 4[3]
Limit of Detection 2.4 Ll 2 41 UglL
(LOD) 4 Mg 41 Mg
Limit of
Quantification - 5.8 pg/L 5.62 pg/L -
(LOQ)
Intra-assay

o 7.6-12.3% 7.7-8.3% 6.9 - 10.2% 6.3% (controls)
Variability (%CV)
Inter-assay

o 7.6 -16.5% 11.0-11.2% 9.9-19.6% 14.4% (samples)
Variability (%CV)
Correlation with

0.78 0.88 0.71 0.98

Serum (r)

Table 2: Stability of Thyroglobulin in Dried Blood Spots
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Storage . ..
Duration Stability Reference
Temperature
-20°C 15 weeks Stable [4]
-20°C 12 months Stable [7]
4°C 12 months Stable [7]
-20°C and -50°C 1 year Acceptable [12][13]

Experimental Protocols
Protocol 1: Sample Collection and Dried Blood Spot
Preparation

This protocol outlines the standardized procedure for collecting and preparing DBS samples.
[14]

Materials:

Sterile lancets

Alcohol swabs

Gauze pads

Filter paper cards (e.g., Whatman 903)[1][15]

Drying rack

Gas-impermeable zipper bags with desiccant sachets[14]
Procedure:
e Clean the finger (or heel in infants) with an alcohol swab and allow it to air dry.

e Puncture the skin with a sterile lancet.
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Wipe away the first drop of blood with a sterile gauze pad.

Allow a large drop of blood to form and apply it directly to the center of a circle on the filter

paper card. Ensure the blood soaks through and completely fills the circle.

Repeat to fill the desired number of spots.

Allow the filter cards to air dry in a horizontal position on a drying rack for at least 4 hours, or

overnight, at ambient temperature, protected from direct sunlight and dust.[16]

Once completely dry, place the filter card in a gas-impermeable zipper bag with a desiccant

sachet for storage and transportation.[14]

Store the samples at -20°C or lower for long-term stability.[7][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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